Cas no 1187386-19-1 (1-Bromo-5-iodo-4-nitro-2-(trifluoromethoxy)benzene)

• Product Name: 1-Bromo-5-iodo-4-nitro-2-(trifluoromethoxy)benzene
• CAS No: 1187386-19-1
• Molecular Formula: C₇H₂NO₃F₃BrI
• Molecular Weight: 411.89888
• MDL: MFCD12913963
• CID: 858084
• PubChem ID: 46739771

1-Bromo-5-iodo-4-nitro-2-(trifluoromethoxy)benzene Properties

Names and Identifiers

• 1-Bromo-5-iodo-4-nitro-2-(trifluoromethoxy)benzene
• A-5303
• AKOS015834855
• DTXSID80675356
• BS-22703
• MFCD12913963
• DB-363478
• 1187386-19-1

• MDL： MFCD12913963
• InChIKey： KSAYQVVFBCMSSL-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H2BrF3INO3/c8-3-1-4(12)5(13(14)15)2-6(3)16-7(9,10)11/h1-2H
• SMILES： C1=C(C(=CC(=C1I)[N+](=O)[O-])OC(F)(F)F)Br

Computed Properties

• Exact Mass: 410.82100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Monoisotopic Mass: 410.82149g/mol
• Heavy Atom Count: 16
• Complexity: 273
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.3
• Topological Polar Surface Area: 55Ų

Experimental Properties

• LogP: 4.38370
• PSA: 55.05000

1-Bromo-5-iodo-4-nitro-2-(trifluoromethoxy)benzene Security Information

1-Bromo-5-iodo-4-nitro-2-(trifluoromethoxy)benzene Customs Data

• HS CODE：2909309090
• Customs Data：

  China Customs Code:

  2909309090

  Overview:

  2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers